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Compound of Interest

Compound Name: cis-Hydroxy perhexiline-d11

Cat. No.: B12431646 Get Quote

This technical guide provides a comprehensive overview of the data and methodologies

typically presented in a Certificate of Analysis (CoA) for cis-Hydroxy perhexiline-d11. It is

intended for researchers, scientists, and drug development professionals who utilize this stable

isotope-labeled internal standard in their analytical studies.

Compound Information
cis-Hydroxy perhexiline-d11 is a deuterated analog of cis-hydroxy perhexiline, the major

metabolite of the antianginal drug perhexiline.[1][2] It is primarily used as an internal standard

in mass spectrometry-based bioanalytical methods for the quantification of cis-hydroxy

perhexiline in biological matrices.

Identifier Value

Product Name
cis-Hydroxy Perhexiline-d11 (Mixture of

Diastereomers)

CAS Number 1276018-05-3[3][4][5]

Molecular Formula C₁₉H₂₄D₁₁NO[5]

Molecular Weight 304.56 g/mol [3][5]

Storage Temperature -20°C[3]
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Analytical Data
The following tables summarize the quantitative data typically found on a CoA for cis-Hydroxy
perhexiline-d11.

Table 1: Identity and Purity
Test Specification Result

Purity (by HPLC) >95%[3] Conforms

Identity (by Mass

Spectrometry)
Conforms to structure Conforms

Appearance White to off-white solid Conforms

Table 2: Physical and Chemical Properties
Property Value

Solubility Soluble in Methanol or Acetonitrile

Deuterium Incorporation ≥99%

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the Certificate of

Analysis.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Purpose: To determine the purity of the cis-Hydroxy perhexiline-d11 material.

Instrumentation:

High-Performance Liquid Chromatograph with a UV or Diode Array Detector.

Chromatographic Conditions:
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Column: Phenyl-hexyl column or equivalent C18 reversed-phase column.[6]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.05% formic

acid in water) and an organic solvent (e.g., methanol or acetonitrile).[6]

Flow Rate: Typically 0.5 - 1.0 mL/min.

Detection Wavelength: As cis-hydroxy perhexiline lacks a strong UV chromophore,

derivatization with a UV-absorbing agent like trans-4-nitrocinnamoyl chloride may be

employed for detection at a specific wavelength (e.g., 340 nm).[7] Alternatively, a universal

detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector

(ELSD) may be used.

Injection Volume: 5 - 10 µL.

Procedure:

A standard solution of cis-Hydroxy perhexiline-d11 is prepared in a suitable solvent (e.g.,

methanol) at a known concentration.

The solution is injected into the HPLC system.

The chromatogram is recorded, and the area of the main peak corresponding to cis-
Hydroxy perhexiline-d11 is measured.

Purity is calculated as the percentage of the main peak area relative to the total area of all

peaks in the chromatogram.

Identity Confirmation by Mass Spectrometry (MS)
Purpose: To confirm the chemical structure and molecular weight of cis-Hydroxy perhexiline-
d11.

Instrumentation:

Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS).[6]

Ionization Method:
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Electrospray Ionization (ESI) in positive mode is typically used.[6]

Procedure:

A dilute solution of the sample is infused directly into the mass spectrometer or injected via

an LC system.

The mass spectrum is acquired, showing the molecular ion ([M+H]⁺) corresponding to the

expected molecular weight of cis-Hydroxy perhexiline-d11.

Tandem mass spectrometry (MS/MS) is performed by isolating the molecular ion and

subjecting it to collision-induced dissociation (CID).

The resulting fragmentation pattern is compared to the expected fragmentation of the cis-
Hydroxy perhexiline-d11 structure to confirm its identity.

Signaling Pathways and Workflows
Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for generating a Certificate of Analysis for

a chemical standard like cis-Hydroxy perhexiline-d11.
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Caption: Workflow for Certificate of Analysis Generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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